Cas no 77092-93-4 (Acetic acid,2-[(2,4,6-trinitrophenyl)thio]-)

Acetic acid,2-[(2,4,6-trinitrophenyl)thio]- structure
77092-93-4 structure
Product Name:Acetic acid,2-[(2,4,6-trinitrophenyl)thio]-
CAS No:77092-93-4
MF:C8H5N3O8S
MW:303.205600500107
CID:564133
PubChem ID:195992
Update Time:2025-04-19

Acetic acid,2-[(2,4,6-trinitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(2,4,6-trinitrophenyl)thio]-
    • picrylthioglycolic acid
    • 2-(2,4,6-trinitrophenyl)sulfanylacetic acid
    • Acetic acid, ((2,4,6-trinitrophenyl)thio)-
    • Picrylthioglycollic acid
    • DTXSID60227872
    • 77092-93-4
    • Inchi: 1S/C8H5N3O8S/c12-7(13)3-20-8-5(10(16)17)1-4(9(14)15)2-6(8)11(18)19/h1-2H,3H2,(H,12,13)
    • InChI Key: GKLQRTFYEJZFHP-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.98
  • Monoisotopic Mass: 302.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • Density: 1.81
  • Boiling Point: 481.6°C at 760 mmHg
  • Flash Point: 245°C
  • Refractive Index: 1.69
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